![molecular formula C21H27ClN6O2 B6566789 8-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-methyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione CAS No. 1021212-91-8](/img/structure/B6566789.png)
8-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-methyl-7-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Overview
Description
Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes identifying the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves measuring properties such as melting point, boiling point, solubility, and stability. The compound’s chemical properties, such as its reactivity and acidity/basicity, are also studied .Scientific Research Applications
- AKOS005186641 exhibits potential as a neuropharmacological agent due to its interaction with neurotransmitter systems. Researchers have explored its effects on receptors such as serotonin (5-HT) and dopamine (DA). Investigations into its role in treating central nervous system (CNS) disorders, including anxiety, depression, and schizophrenia, are ongoing .
- AKOS005186641 has been investigated for its anti-inflammatory and immunomodulatory potential. It may influence cytokine production and immune responses. Researchers are exploring its application in autoimmune diseases and chronic inflammatory conditions .
- In vitro experiments have suggested that AKOS005186641 exhibits cytotoxic effects against certain cancer cell lines. Researchers are studying its mechanisms of action and exploring its potential as an adjunctive therapy in cancer treatment .
Neuropharmacology and CNS Disorders
Anti-Inflammatory and Immunomodulatory Effects
Anticancer Properties
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
8-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-methyl-7-(2-methylpropyl)purine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27ClN6O2/c1-13(2)12-28-17-18(25(4)21(30)24-19(17)29)23-20(28)27-9-7-26(8-10-27)16-11-15(22)6-5-14(16)3/h5-6,11,13H,7-10,12H2,1-4H3,(H,24,29,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPJHJWMHSSLJFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C3=NC4=C(N3CC(C)C)C(=O)NC(=O)N4C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27ClN6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-7-isobutyl-3-methyl-1H-purine-2,6(3H,7H)-dione | |
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